Cas no 2229643-94-9 (3-3-(4-fluorophenyl)prop-2-en-1-ylpiperidine)

• Product Name: 3-3-(4-fluorophenyl)prop-2-en-1-ylpiperidine
• CAS No: 2229643-94-9
• MF: C₁₄H₁₈FN
• MW: 219.297827243805
• CID: 6150268
• PubChem ID: 146834376
• Update Time: 2025-06-15

3-3-(4-fluorophenyl)prop-2-en-1-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-3-(4-fluorophenyl)prop-2-en-1-ylpiperidine
• 2229643-94-9
• 3-[3-(4-fluorophenyl)prop-2-en-1-yl]piperidine
• EN300-1788794

• Inchi： 1S/C14H18FN/c15-14-8-6-12(7-9-14)3-1-4-13-5-2-10-16-11-13/h1,3,6-9,13,16H,2,4-5,10-11H2/b3-1+
• InChI Key： SEVBHFNGJFIKEW-HNQUOIGGSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/CC1CNCCC1

Computed Properties

• Exact Mass: 219.142327740g/mol
• Monoisotopic Mass: 219.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-3-(4-fluorophenyl)prop-2-en-1-ylpiperidine

Recent Advances in the Study of 3-3-(4-fluorophenyl)prop-2-en-1-ylpiperidine (CAS: 2229643-94-9) in Chemical Biology and Pharmaceutical Research

The compound 3-3-(4-fluorophenyl)prop-2-en-1-ylpiperidine (CAS: 2229643-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by a piperidine core linked to a fluorophenylpropene moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have explored its synthesis, biological activity, and mechanism of action, shedding light on its potential in treating various diseases.

One of the key findings in recent research is the compound's ability to modulate specific neurotransmitter receptors in the central nervous system. Preliminary in vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in neurological and psychiatric disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 3-3-(4-fluorophenyl)prop-2-en-1-ylpiperidine exhibited significant binding affinity for the 5-HT2A receptor, a target implicated in conditions such as schizophrenia and depression.

In addition to its neurological applications, recent investigations have highlighted the compound's potential as an anti-inflammatory agent. A study conducted by researchers at the University of California, San Francisco, revealed that 3-3-(4-fluorophenyl)prop-2-en-1-ylpiperidine could inhibit the production of pro-inflammatory cytokines in macrophage cells. This finding opens new avenues for its use in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study also noted that the compound's fluorophenyl group plays a critical role in its bioactivity, enhancing its stability and binding efficiency.

The synthesis and optimization of 3-3-(4-fluorophenyl)prop-2-en-1-ylpiperidine have also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route that improved the yield and purity of the compound. The authors emphasized the importance of the fluorophenylpropene side chain in determining the compound's pharmacological profile, suggesting that further modifications could lead to derivatives with enhanced therapeutic properties. This synthetic advancement is particularly relevant for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 3-3-(4-fluorophenyl)prop-2-en-1-ylpiperidine as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has a relatively short half-life in vivo, necessitating further structural modifications to improve its metabolic stability. Additionally, more comprehensive toxicity studies are needed to assess its safety profile before advancing to clinical trials. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 3-3-(4-fluorophenyl)prop-2-en-1-ylpiperidine (CAS: 2229643-94-9) represents a promising scaffold for drug discovery, with potential applications in neurology, psychiatry, and immunology. Recent studies have provided valuable insights into its biological activity, synthesis, and optimization, paving the way for future research. However, further investigations are required to overcome existing challenges and fully realize its therapeutic potential. The ongoing research on this compound underscores the importance of interdisciplinary collaboration in advancing chemical biology and pharmaceutical science.